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Compound of Interest

Compound Name: Minoxidil-d10

Cat. No.: B561990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Minoxidil-d10, a deuterated analog of

the widely used hair growth stimulant and antihypertensive agent, Minoxidil. This document

details its commercial suppliers, key technical specifications, and its critical role as an internal

standard in bioanalytical methodologies.

Introduction to Minoxidil-d10
Minoxidil-d10 is a stable isotope-labeled version of Minoxidil, where ten hydrogen atoms on

the piperidine ring are replaced with deuterium. This isotopic substitution results in a molecule

with a higher molecular weight than the parent compound, while maintaining identical chemical

properties. This characteristic makes it an ideal internal standard for quantitative analysis of

Minoxidil in complex biological matrices using mass spectrometry-based techniques.[1][2] Its

use significantly improves the accuracy and precision of pharmacokinetic, metabolic, and

therapeutic drug monitoring studies.[1]

Commercial Suppliers and Product Specifications
Minoxidil-d10 is readily available from several reputable chemical suppliers that specialize in

reference standards and isotopically labeled compounds. The table below summarizes key

information from various suppliers to facilitate comparison.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity/Iso
topic
Enrichme
nt

Available
Quantitie
s

Veeprho
Minoxidil-

D10

1020718-

66-4

C₉H₅D₁₀N₅

O
219.31

Not

specified

Not

specified

Cayman

Chemical

Minoxidil-

d10

1020718-

66-4

C₉H₅D₁₀N₅

O
219.3

≥99%

deuterated

forms (d₁-

d₁₀)[2]

500 µg, 1

mg, 5 mg,

10 mg

LGC

Standards

Minoxidil-

d10

1020718-

66-4

C₉H₅D₁₀N₅

O
219.1904

Not

specified

Custom

pack sizes

available[3]

Clearsynth
Minoxidil-

d10

1020718-

66-4

Not

specified

Not

specified

Not

specified

1 mg, 5

mg, 10 mg,

25 mg, 50

mg, 100

mg[4]

Santa Cruz

Biotechnol

ogy

Minoxidil-

d10

1020718-

66-4

C₉H₅D₁₀N₅

O
219.31 98%

Not

specified

MedchemE

xpress

Minoxidil-

d10

1020718-

66-4

Not

specified

Not

specified
99.70%

1 mg, 5

mg, 10

mg[5]

Pharmaffili

ates

Minoxidil-

d10

1020718-

66-4

C₉H₅D₁₀N₅

O
219.31 High purity

Not

specified

Clinivex
Minoxidil-

d10 Sulfate

Not

specified

C₉H₅D₁₀N₅

O₄S
299.37

Not

specified

Not

specified

Synthesis of Minoxidil
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While the specific synthesis of Minoxidil-d10 is proprietary to each supplier, it is understood to

be analogous to the synthesis of unlabeled Minoxidil, utilizing a deuterated precursor. A

common synthetic route for Minoxidil involves the reaction of 2,4-diamino-6-chloropyrimidine-1-

oxide with piperidine.[6] For the synthesis of Minoxidil-d10, piperidine-d11 would be

substituted for piperidine. The general synthesis pathway is outlined below.

General Synthesis of Minoxidil

Barbituric Acid

2,4,6-Trichloropyrimidine

POCl₃

2,4-Diamino-6-chloropyrimidine

NH₃

2,4-Diamino-6-chloropyrimidine-1-oxide

Oxidation (e.g., m-CPBA)

Minoxidil (or Minoxidil-d10)

Piperidine (or Piperidine-d11 for d10)

Click to download full resolution via product page

A generalized synthetic pathway for Minoxidil.
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Experimental Protocol: Quantification of Minoxidil in
Human Plasma using UHPLC-MS/MS
The following is a detailed protocol adapted from a validated bioanalytical method for the

quantification of Minoxidil in human plasma, utilizing Minoxidil-d10 as an internal standard.[7]

4.1. Materials and Reagents

Minoxidil reference standard

Minoxidil-d10 internal standard

Human plasma (with anticoagulant)

Acetonitrile (HPLC grade)

Formic acid (AR grade)

Ethyl acetate (HPLC grade)

Water (deionized)

4.2. Instrumentation

UHPLC system coupled with a tandem mass spectrometer (MS/MS)

Thermo Hypersil Gold column (4.6x50mm, 5μm) or equivalent

4.3. Preparation of Solutions

Stock Solutions (1 mg/mL): Prepare separate stock solutions of Minoxidil and Minoxidil-d10
in a suitable solvent (e.g., methanol or acetonitrile).

Working Solutions: Prepare serial dilutions of the Minoxidil stock solution to create calibration

standards. Prepare a working solution of Minoxidil-d10 (internal standard).

4.4. Sample Preparation (Liquid-Liquid Extraction)
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To 200 µL of human plasma in a microcentrifuge tube, add 25 µL of the Minoxidil-d10
internal standard working solution.

Vortex for 30 seconds.

Add 1 mL of ethyl acetate.

Vortex for 10 minutes.

Centrifuge at 10,000 rpm for 5 minutes.

Transfer the supernatant (organic layer) to a clean tube.

Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 200 µL of the mobile phase.

Vortex for 30 seconds.

Inject a portion of the reconstituted sample into the UHPLC-MS/MS system.

4.5. UHPLC-MS/MS Conditions

Mobile Phase: Acetonitrile:0.1% Formic acid in water (60:40, v/v)[7]

Flow Rate: 0.400 mL/min[7]

Column: Thermo Hypersil Gold (4.6x50mm, 5μm)[7]

Ionization Mode: Positive electrospray ionization (ESI+)

Detection Mode: Multiple Reaction Monitoring (MRM)

Mass Transitions:

Minoxidil: m/z 210.152 → 163.965[7]

Minoxidil-d10: m/z 220.267 → 169.089[7]
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4.6. Data Analysis

Construct a calibration curve by plotting the peak area ratio of Minoxidil to Minoxidil-d10
against the concentration of the calibration standards.

Determine the concentration of Minoxidil in the plasma samples by interpolating their peak

area ratios from the calibration curve.

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the analytical workflow for the quantification of Minoxidil and

the signaling pathway associated with its mechanism of action.
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Analytical Workflow for Minoxidil Quantification

Plasma Sample Collection

Spike with Minoxidil-d10 (IS)

Liquid-Liquid Extraction

Evaporation and Reconstitution

UHPLC-MS/MS Analysis

Data Processing and Quantification

Click to download full resolution via product page

A typical workflow for the quantification of Minoxidil in biological samples.

Minoxidil is a potassium channel opener, and its active metabolite, Minoxidil sulfate, is

responsible for its therapeutic effects.[8]
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Minoxidil's Mechanism of Action

Minoxidil

Sulfotransferase (in hair follicles)

Minoxidil Sulfate (Active Metabolite)

ATP-sensitive K+ Channel Opening

Cell Membrane Hyperpolarization

Vasodilation

Increased Blood Flow

Stimulation of Hair Growth
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The signaling pathway of Minoxidil leading to hair growth stimulation.
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Conclusion
Minoxidil-d10 is an indispensable tool for researchers and drug development professionals

engaged in the study of Minoxidil. Its commercial availability from a range of suppliers ensures

its accessibility for the development and validation of robust bioanalytical methods. The use of

Minoxidil-d10 as an internal standard is crucial for obtaining high-quality, reliable data in

pharmacokinetic and other quantitative studies, ultimately contributing to a better

understanding of the therapeutic effects and safety profile of Minoxidil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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